BENGHE Foundational & Exploratory

Check Availability & Pricing

Technical Guide: Safety and Handling of 4-
Bromomethyl-1,2-dihydroquinoline-2-one

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

4-Bromomethyl-1,2-
Compound Name:
dihydroquinoline-2-one

Cat. No.: B052548

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive safety and handling information for 4-
Bromomethyl-1,2-dihydroquinoline-2-one, a key intermediate in pharmaceutical synthesis.
The following sections detail the hazardous properties, personal protective equipment,
emergency procedures, and experimental protocols related to this compound.

Compound Identification and Properties

Property Value

Chemical Name 4-Bromomethyl-1,2-dihydroquinoline-2-one

4-(Bromomethyl)-2(1H)-quinolinone, 4-

Synonyms o
(Bromomethyl)quinolin-2(1H)-one
CAS Number 4876-10-2
Molecular Formula C10HsBrNO
Molecular Weight 238.08 g/mol [1]
Off-white to light yellow or light reddish-yellow
Appearance .
solid[1][2]
Melting Point 252-258 °C
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Hazard Identification and Classification

4-Bromomethyl-1,2-dihydroquinoline-2-one is classified as a hazardous substance. The
following table summarizes its GHS classification.

GHS Classification = Hazard Statement Signal Word Pictogram
Skin H314: Causes severe
Corrosion/Irritation, skin burns and eye Danger corrosion
Category 1B damage
Serious Eye )

o H318: Causes serious ]
Damage/Irritation, Danger corrosion

eye damage

Category 1

Note: Some sources may also include H315 (Causes skin irritation) and H319 (Causes serious
eye irritation) as additional hazards.

Primary Hazards:
o Corrosive: Causes severe burns to the skin and eyes upon contact.
e [rritant: Irritating to the respiratory system.

e Lachrymator: Can cause tearing of the eyes.

Safety and Handling Precautions

Strict adherence to safety protocols is mandatory when handling this compound. The following
diagram illustrates the essential safety workflow.

Preparation Handling Cleanup & Disposal
jork in a Fume Hood Gather and Inspect Equipment Careful Weighing | f ¢ 5iolied Transfer Monitor Reaction
(avoid dus) d
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Figure 1: Laboratory Safety Workflow for Handling 4-Bromomethyl-1,2-dihydroquinoline-2-
one.

Personal Protective Equipment (PPE)

The following table outlines the required PPE for handling 4-Bromomethyl-1,2-
dihydroquinoline-2-one.

Body Part Required PPE Specifications

Chemical splash goggles are
mandatory. A face shield
) should be worn when handling
Eyes/Face Safety goggles and face shield N
larger quantities or when there
is a significant risk of

splashing.

Nitrile or neoprene gloves are
recommended. Ensure gloves

Chemical-resistant gloves and are inspected before use and

Skin
lab coat changed frequently. A flame-
retardant lab coat should be
worn and buttoned completely.
Required if working outside of
Respiratory NIOSH-approved respirator a fume hood or if dust

generation is likely.

Engineering Controls

e Fume Hood: All work with 4-Bromomethyl-1,2-dihydroquinoline-2-one should be
conducted in a certified chemical fume hood to minimize inhalation exposure.

o Eyewash Station and Safety Shower: An operational eyewash station and safety shower
must be readily accessible in the immediate work area.
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Handling and Storage

e Handling: Avoid contact with skin, eyes, and clothing. Do not breathe dust. Wash hands
thoroughly after handling.

o Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area away from
incompatible materials such as strong oxidizing agents.

Emergency Procedures

Situation Procedure

Immediately flush skin with plenty of water for at
Skin Contact least 15 minutes while removing contaminated

clothing. Seek immediate medical attention.

Immediately flush eyes with plenty of water for

at least 15 minutes, lifting upper and lower
Eye Contact ) ) ) ] )

eyelids occasionally. Seek immediate medical

attention.

Move the victim to fresh air. If not breathing,
Inhalation give artificial respiration. If breathing is difficult,

give oxygen. Seek immediate medical attention.

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

Ingestion ) ) ) )
unconscious person. Seek immediate medical
attention.

Evacuate the area. Wear appropriate PPE. For
small spills, absorb with an inert material (e.g.,
Spill sand, vermiculite) and place in a sealed

container for disposal. For large spills, contact

environmental health and safety personnel.

Experimental Protocols

4-Bromomethyl-1,2-dihydroquinoline-2-one is a crucial intermediate in the synthesis of the
gastroprotective agent Rebamipide. The following sections provide detailed methodologies for
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its synthesis.

Synthesis of 4-Bromomethyl-1,2-dihydroquinoline-2-one

The synthesis of 4-Bromomethyl-1,2-dihydroquinoline-2-one is typically a two-step process
starting from acetoacetanilide.

f Step 1: Bromination h

( Acetoacetanilide )

Bromine
(in Chloroform)

f Step 2: Cyclization

Concentrated Sulfuric Acid

Brominated Acetoacetanilide

J

Cyclizatjon

quinoline-2-one

4-Bromomethyl-1,2-dihydro-)

J

/Workup & Purification\

( Quench with Ice Water )
Filtration
Recrystallization
(e.g., from Ethanol)

- J
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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